Cas no 61047-23-2 (2-Formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-Formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 61047-23-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD07475606
• CID: 493727
• Update Time: 2026-04-29

2-Formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-formyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 2-formyl-1,2,3,4-tetrahydro-
• CHEMBRDG-BB 4014463
• 2-FORMYL-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID
• 3-Isoquinolinecarboxylic acid,2-formyl-1,2,3,4-tetrahydro

• MDL： MFCD07475606
• Inchi： InChI=1S/C11H11NO3/c13-7-12-6-9-4-2-1-3-8(9)5-10(12)11(14)15/h1-4,7,10H,5-6H2,(H,14,15)
• InChI Key： MHRNGQVWZRPUJI-UHFFFAOYSA-N
• SMILES： C1=CC=C2CN(C=O)C(CC2=C1)C(=O)O

Computed Properties

• Exact Mass: 205.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.61000
• LogP: 1.22810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-Formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to 2-Formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 61047-23-2)

2-Formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 61047-23-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the tetrahydroisoquinoline family, a class of compounds renowned for their diverse biological activities and pharmacological relevance. The presence of a formyl group at the 2-position and a carboxylic acid moiety at the 3-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and a potential precursor for drug development.

The structure of 2-formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is characterized by a bicyclic system consisting of an isoquinoline ring fused with a tetrahydropyridine ring. This framework is common among bioactive natural products and pharmacologically relevant molecules. The formyl group (–CHO) at the 2-position serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through condensation reactions, oxidation, or reduction. Meanwhile, the carboxylic acid group (–COOH) at the 3-position allows for amide bond formation, which is pivotal in constructing peptidomimetics and other therapeutic agents.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their involvement in various biological processes and their potential as therapeutic candidates. Research has highlighted the significance of these compounds in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The alkaloid-like properties of tetrahydroisoquinolines have been extensively studied for their role in pain management, addiction pharmacology, and neuroprotection. Specifically, 2-formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has emerged as a key intermediate in the synthesis of novel bioactive molecules targeting these pathways.

One of the most compelling aspects of 2-formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is its utility in generating enantiomerically pure tetrahydroisoquinoline scaffolds. The chiral center at the 1-position of the tetrahydropyridine ring can be selectively modified to produce optically active derivatives with enhanced specificity and reduced side effects. This has spurred considerable interest in asymmetric synthesis methodologies tailored to this motif. Advances in catalytic asymmetric hydrogenation and transition-metal-catalyzed reactions have enabled more efficient access to enantiomerically enriched tetrahydroisoquinoline derivatives, including those derived from CAS No. 61047-23-2.

The pharmaceutical industry has leveraged these advancements to develop novel therapeutics targeting neurological disorders such as Parkinson's disease and Alzheimer's disease. Tetrahydroisoquinoline-based drugs are known for their ability to interact with monoamine transporters and receptors, making them promising candidates for treating conditions associated with dopaminergic dysfunction. For instance, recent studies have demonstrated that derivatives of 1,2,3,4-tetrahydroisoquinoline exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. The formyl group in CAS No. 61047-23-2 provides a strategic entry point for designing such bioactive molecules.

Moreover, the versatility of 2-formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid extends beyond CNS applications. Its scaffold has been explored in anticancer research due to its ability to interfere with microtubule dynamics and inhibit tumor growth. Preclinical studies have shown that certain tetrahydroisoquinoline derivatives induce apoptosis in cancer cells while sparing healthy tissues. The carboxylic acid functionality allows for further derivatization into protease inhibitors or kinase inhibitors targeting oncogenic pathways. These findings underscore the importance of tetrahydroisoquinoline carboxylic acids as pharmacophores in oncology drug discovery.

In synthetic chemistry circles, CAS No. 61047-23-2 is valued for its role as a building block in multi-step organic syntheses. The compound's reactivity profile facilitates diverse transformations that can be harnessed to construct complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or vinyl groups at strategic positions within the tetrahydroisoquinoline core. Such modifications can enhance binding affinity or metabolic stability in drug candidates derived from this scaffold.

The growing body of research on tetrahydroisoquinoline derivatives underscores their therapeutic potential across multiple disease areas. Ongoing investigations are exploring novel synthetic routes to improve yield and scalability while maintaining high enantiopurity standards required for clinical applications. Collaborative efforts between academia and industry are driving innovation in this field by integrating computational modeling with experimental chemistry to accelerate drug discovery pipelines.

Future directions may include exploring biocatalytic approaches for synthesizing enantiomerically pure tetrahydroisoquinolines using engineered enzymes or microbial systems. Such green chemistry strategies align with sustainable pharmaceutical practices by reducing reliance on harsh reagents and minimizing waste generation during production processes involving compounds like CAS No. 61047-23-2.

In conclusion, 2-formyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No., 61047-23-2) represents a structurally intriguing compound with broad applications in medicinal chemistry and drug development programs worldwide today it continues being widely used by researchers working on next-generation treatments designed specifically address unmet medical needs related neurological diseases cancers alongside other challenging health conditions worldwide now facing significant unmet medical needs